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Compound of Interest

Compound Name: Ethynodiol Diacetate

Cat. No.: B1671691 Get Quote

An In-depth Technical Guide on the Chemical Properties and Solubility of Ethynodiol
Diacetate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of active pharmaceutical ingredients is paramount. This

guide provides a detailed overview of the chemical properties and solubility data of ethynodiol
diacetate, a synthetic progestogen.

Chemical Identity and Structure
Ethynodiol diacetate, with the CAS Number 297-76-7, is a steroid ester and a terminal

acetylenic compound.[1] It is structurally related to ethynodiol and is a derivative of 19-

nortestosterone.[2][3]

Physicochemical Properties
The fundamental physicochemical properties of ethynodiol diacetate are summarized in the

table below, providing a quantitative look at its characteristics.
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Property Value Source

Molecular Formula C₂₄H₃₂O₄ [4][5]

Molecular Weight 384.51 g/mol

Appearance
White solid / Crystalline

powder

Melting Point ~126-127 °C

128-132 °C

Boiling Point 431.17 °C (rough estimate)

Optical Rotation
[α]²⁰/D = -71° to -73° (c=1 in

CHCl₃)

LogP 3.99

Solubility Profile
The solubility of ethynodiol diacetate in various solvents is a critical parameter for its

formulation and delivery. The following table presents the available quantitative and qualitative

solubility data.
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Solvent Solubility Temperature Source

Water 0.00397 mg/mL Not Specified

1.4 mg/L 25 °C

DMSO 77 mg/mL Not Specified

10 mg/mL Not Specified

Slightly Soluble Not Specified

Ethanol Insoluble Not Specified

<1 mg/mL Not Specified

10 mg/mL Not Specified

Chloroform Slightly Soluble Not Specified

DMF 20 mg/mL Not Specified

DMF:PBS (pH 7.2)

(1:2)
0.3 mg/mL Not Specified

Experimental Protocols
The following are detailed methodologies for determining the key physicochemical properties of

a solid compound like ethynodiol diacetate.

Melting Point Determination (Capillary Method based on
USP <741>)
The melting range of a solid is the temperature range over which it melts. For a pure crystalline

solid, this range is typically narrow. The following protocol is a standard method for this

determination.

Sample Preparation: The ethynodiol diacetate sample is finely powdered. If it contains

water of hydration, it is dried as specified in its monograph. A small amount of the dried

powder is packed into a capillary tube (0.8-1.2 mm internal diameter) sealed at one end, to a

height of about 2-4 mm.
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Apparatus: A suitable melting point apparatus is used, consisting of a heated block or a liquid

bath, a calibrated thermometer or temperature sensor, and a means to view the sample in

the capillary tube.

Procedure: The capillary tube is placed in the heating block. The temperature is raised at a

controlled rate, typically 1-2 °C per minute, when approaching the expected melting point.

Data Recording: The temperature at which the substance first begins to liquefy is recorded

as the beginning of the melting range. The temperature at which the substance is completely

liquid is recorded as the end of the melting range.

Solubility Determination (Shake-Flask Method based on
OECD 105)
The shake-flask method is a widely used technique to determine the equilibrium solubility of a

substance in a given solvent.

Preparation: An excess amount of solid ethynodiol diacetate is added to a known volume of

the solvent (e.g., water, ethanol, DMSO) in a flask. The use of an excess amount ensures

that a saturated solution is formed.

Equilibration: The flask is sealed and agitated at a constant temperature (e.g., 25 °C) for a

prolonged period (typically 24-48 hours) to ensure that equilibrium is reached between the

undissolved solid and the solution.

Phase Separation: After equilibration, the undissolved solid is separated from the saturated

solution by centrifugation or filtration. Care must be taken to avoid any temperature changes

during this step that could affect the solubility.

Analysis: The concentration of ethynodiol diacetate in the clear, saturated solution is

determined using a suitable analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Replicates: The experiment is performed in triplicate to ensure the reproducibility of the

results.
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Logical Workflow for Solubility Determination
The following diagram illustrates a logical workflow for determining the solubility of a

pharmaceutical compound like ethynodiol diacetate.

Start: Obtain Pure
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- Purity (HPLC)

- Crystalline Form (XRD)

Select Solvents:
- Water

- Ethanol
- DMSO
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Initial Qualitative
Solubility Screening

(e.g., visual assessment)

Shake-Flask Method
(OECD 105)

Concentration Analysis
(e.g., HPLC-UV)

Compile Solubility Data
(mg/mL or Molarity) End: Final Solubility Profile

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of ethynodiol diacetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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